Cas no 110576-09-5 (Hexanoic acid, 6-[(3-pyridinylcarbonyl)amino]-)

• Product Name: Hexanoic acid, 6-[(3-pyridinylcarbonyl)amino]-
• CAS No: 110576-09-5
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• CID: 1194262
• PubChem ID: 3097592
• Update Time: 2025-06-08

Hexanoic acid, 6-[(3-pyridinylcarbonyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 6-[(3-pyridinylcarbonyl)amino]-
• 6-[(PYRIDINE-3-CARBONYL)-AMINO]-HEXANOIC ACID
• 6-(Nicotinamido)hexanoicacid
• 110576-09-5
• CS-0335379
• 6-(Nicotinamido)hexanoic acid
• N-nicotinoyl-6-aminohexanoic acid
• 6-(pyridine-3-carbonylamino)hexanoic acid
• AKOS000145489
• SCHEMBL9829860
• 6-[(pyridin-3-ylcarbonyl)amino]hexanoic acid
• STL512799

• MDL： MFCD00442729
• Inchi： 1S/C12H16N2O3/c15-11(16)6-2-1-3-8-14-12(17)10-5-4-7-13-9-10/h4-5,7,9H,1-3,6,8H2,(H,14,17)(H,15,16)
• InChI Key： ALBSCFOQDIEZGC-UHFFFAOYSA-N
• SMILES： OC(CCCCCNC(C1C=NC=CC=1)=O)=O

Computed Properties

• Exact Mass: 236.11618
• Monoisotopic Mass: 236.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 79.3Ų

Experimental Properties

• PSA: 79.29

Hexanoic acid, 6-[(3-pyridinylcarbonyl)amino]- Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on Hexanoic acid, 6-[(3-pyridinylcarbonyl)amino]-

Hexanoic acid, 6-[(3-pyridinylcarbonyl)amino]- (CAS No. 110576-09-5): A Comprehensive Overview

Hexanoic acid, 6-[(3-pyridinylcarbonyl)amino]-, identified by its CAS number 110576-09-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, featuring a hexanoic acid backbone modified with a (3-pyridinylcarbonyl)amino group, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. Its structural configuration and functional groups open up a wide range of possibilities for applications in drug development, agrochemicals, and material science.

The (3-pyridinylcarbonyl)amino moiety is particularly noteworthy due to its ability to participate in multiple chemical reactions, including condensation, cyclization, and coupling reactions. This versatility has made Hexanoic acid, 6-[(3-pyridinylcarbonyl)amino]- an attractive building block for the synthesis of complex molecules. In recent years, there has been a growing interest in exploring the potential of this compound in the development of novel therapeutic agents.

One of the most compelling aspects of Hexanoic acid, 6-[(3-pyridinylcarbonyl)amino]- is its role in the synthesis of peptide mimetics and protease inhibitors. The presence of both an amino group and a carboxylic acid group allows for the formation of amide bonds, which are fundamental to the structure of proteins and peptides. This property has been leveraged in the design of molecules that can mimic the behavior of natural peptides while offering improved pharmacological properties.

Recent studies have highlighted the potential of Hexanoic acid, 6-[(3-pyridinylcarbonyl)amino]- as a key intermediate in the development of small-molecule inhibitors targeting various enzymes involved in cancer and inflammatory diseases. For instance, researchers have demonstrated its utility in synthesizing inhibitors of matrix metalloproteinases (MMPs), which are enzymes that play a crucial role in tissue degradation and are often overexpressed in cancerous tissues. By targeting these enzymes, researchers aim to develop therapies that can inhibit tumor growth and metastasis.

The compound's pyridine ring also contributes to its biological activity by serving as a scaffold for interactions with biological targets. Pyridine derivatives are well-known for their ability to bind to proteins and enzymes, often with high affinity and selectivity. This has led to the exploration of Hexanoic acid, 6-[(3-pyridinylcarbonyl)amino]- as a precursor for drugs targeting neurological disorders such as Alzheimer's disease and Parkinson's disease. The pyridine moiety can interact with specific amino acid residues in target proteins, modulating their activity and potentially alleviating symptoms associated with these conditions.

In addition to its pharmaceutical applications, Hexanoic acid, 6-[(3-pyridinylcarbonyl)amino]- has shown promise in material science. Its ability to form stable complexes with other molecules makes it a suitable candidate for use in sensor technologies and catalytic systems. Researchers have explored its use in designing luminescent materials and catalysts that can be used in organic synthesis and industrial processes.

The synthesis of Hexanoic acid, 6-[(3-pyridinylcarbonyl)amino]- typically involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include the condensation of hexanoic acid with 3-pyridinecarbonitrile followed by reduction and functional group transformations. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research and industrial applications.

The safety profile of Hexanoic acid, 6-[(3-pyridinylcarbonyl)amino]- is another important consideration. While it is not classified as a hazardous material under standard regulatory guidelines, proper handling procedures should still be followed to minimize exposure risks. Personal protective equipment (PPE), such as gloves and safety goggles, should be used when handling this compound in laboratory settings.

In conclusion, Hexanoic acid, 6-[(3-pyridinylcarbonyl)amino]- (CAS No. 110576-09-5) is a versatile compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features make it an excellent candidate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new applications for this compound, its importance in advancing chemical biology and drug development is likely to grow even further.